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Compound of Interest

Compound Name: Timapiprant

Cat. No.: B1682908 Get Quote

Disclaimer: As of the latest search, a specific, official Safety Data Sheet (SDS) with detailed

disposal instructions for Timapiprant (CAS No. 851723-84-7) is not publicly available. The

following guidelines are based on general best practices for the disposal of research

chemicals. One supplier notes that the compound is "shipped under ambient temperature as

non-hazardous chemical," which may inform but does not definitively determine its disposal

classification.

It is imperative for all laboratory personnel to consult their institution's Environmental Health

and Safety (EHS) department for specific guidance and to ensure full compliance with local,

state, and federal regulations. This document serves as a supplementary resource to support a

safe and compliant disposal process.

Procedural Overview for Timapiprant Disposal
The proper disposal of any research chemical is a critical component of laboratory safety and

environmental responsibility. The following step-by-step process provides a framework for

handling and disposing of Timapiprant waste.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling Timapiprant, a thorough hazard assessment is necessary. Given the lack of a

specific SDS, treating the compound with a conservative level of caution is recommended.
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Minimum PPE: All personnel handling Timapiprant should wear standard laboratory PPE,

including a lab coat, safety glasses with side shields, and nitrile gloves.[1][2] For procedures

that may generate dust or aerosols, additional respiratory protection should be considered.

Glove Selection: Disposable nitrile gloves provide protection for incidental contact. If more

prolonged contact is anticipated, or if handling solutions, consult glove manufacturer charts

for chemical compatibility.[1][3]

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste at the source is essential to prevent dangerous reactions

and ensure correct disposal.[4][5]

Isolate Timapiprant Waste: Designate a specific waste container for all materials

contaminated with Timapiprant. This includes:

Unused or expired solid Timapiprant.

Solutions containing Timapiprant.

Contaminated consumables (e.g., pipette tips, vials, weighing papers).

Contaminated PPE (e.g., gloves).

Container Selection: Use a container that is chemically compatible, in good condition, and

has a secure, leak-proof lid.[6][7] The original product container can be reused for waste

collection if it is in good condition.[5]

Aqueous vs. Solvent Waste: Collect aqueous solutions containing Timapiprant separately

from organic solvent solutions.[5][8]

Step 3: Waste Container Labeling
Accurate and clear labeling is a regulatory requirement and crucial for safety.[4][9]

Initial Labeling: As soon as you begin collecting waste in a container, affix a "HAZARDOUS

WASTE" label provided by your institution's EHS department.[6][7]
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Complete Information: Fill out the label completely, including:

The full chemical name: "Timapiprant".[6]

The concentration and quantity of Timapiprant.

Any other constituents in the waste stream (e.g., DMSO, saline).

The name of the Principal Investigator (PI) and the laboratory location.[7]

The date accumulation started.[10]

Step 4: Storage of Chemical Waste
Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the

laboratory pending pickup.[7]

Secure Location: Store the sealed waste container in a designated, secure, and well-

ventilated area, away from general laboratory traffic.

Secondary Containment: Place containers of liquid waste in secondary containment (such as

a chemical-resistant tray or tub) to contain potential spills.[6]

Segregation: Ensure incompatible waste types are stored separately to prevent accidental

mixing.[6]

Container Closure: Keep the waste container securely closed at all times, except when

adding waste.[6][11]

Step 5: Arranging for Final Disposal
Never dispose of Timapiprant or its containers in the regular trash or down the drain without

explicit approval from your EHS department.[8]

Contact EHS: When the waste container is full or ready for disposal, contact your institution's

EHS department or licensed hazardous waste disposal contractor to arrange for pickup.[4]
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Provide Information: Be prepared to provide the EHS department with all information from

the waste label.

Final Disposal Method: The final disposal method, likely incineration at a permitted facility,

will be determined and managed by the EHS-approved waste vendor.[12]

Safety and Handling Data
The following table summarizes key quantitative and qualitative data for the handling and

storage of Timapiprant, compiled from supplier information and general laboratory safety

guidelines.

Parameter Guideline / Data Source

Storage Temperature (Solid)

Short Term (days to weeks): 0

- 4°CLong Term (months to

years): -20°C

MedKoo Biosciences

Storage Temperature (Stock

Solution)

-80°C for up to 6 months-20°C

for up to 1 month (stored under

nitrogen)

MedChemExpress

Shipping Classification
Shipped as a non-hazardous

chemical
MedKoo Biosciences

Minimum PPE
Lab coat, safety glasses with

side shields, nitrile gloves
[1][2]

Waste Container

Chemically compatible,

securely sealed, properly

labeled

[6][7]

Disposal of Empty Containers

Must be triple-rinsed with a

suitable solvent. The first

rinseate must be collected as

hazardous waste. Deface label

before discarding container in

regular trash.

[6][8]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Timapiprant,
emphasizing the central role of institutional EHS consultation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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